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Compound of Interest

Compound Name: Thioanisole-d3

Cat. No.: B15142115 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Thioanisole-d3 is readily available. The

following information is based on the safety data for its non-deuterated analogue, Thioanisole.

The toxicological properties of deuterated and non-deuterated compounds are generally

considered to be very similar. However, this guide should be used for informational purposes,

and a comprehensive risk assessment should be conducted before handling this chemical.

This technical guide provides an in-depth overview of the safety, handling, and toxicological

profile of Thioanisole-d3, intended for researchers, scientists, and professionals in the field of

drug development.

Chemical and Physical Properties
Thioanisole-d3 is the deuterated form of Thioanisole, a colorless liquid with a characteristic

unpleasant odor. It is insoluble in water but soluble in many organic solvents.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15142115?utm_src=pdf-interest
https://www.benchchem.com/product/b15142115?utm_src=pdf-body
https://www.benchchem.com/product/b15142115?utm_src=pdf-body
https://www.benchchem.com/product/b15142115?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15142115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₇H₅D₃S [1]

Molecular Weight 127.24 g/mol [1]

Boiling Point 188 °C

Melting Point -15 °C

Density 1.057 g/mL at 20 °C

Flash Point 73 °C (163.4 °F) [2]

log Pow (Octanol/Water

Partition Coefficient)
2.9

Toxicological Data
The toxicological data for Thioanisole indicates that it is harmful if swallowed and can cause

skin and eye irritation.[1][3]

Test Species Route Value Reference

LD50 (Lethal

Dose, 50%)
Rat Oral

> 300 - 2,000

mg/kg

LD50 (Lethal

Dose, 50%)
Mouse Intravenous 56 mg/kg [3]

Skin Irritation In vitro study Dermal Irritating

Eye Irritation Not specified Ocular
Causes serious

eye irritation

Skin

Sensitization
Mouse Dermal

Positive (May

cause an allergic

skin reaction)

Ames Test

(Mutagenicity)

S. typhimurium,

E. coli
In vitro Negative [4]
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Hazard Identification and Safety Precautions
Thioanisole is classified as a combustible liquid and is harmful if swallowed. It is also known to

cause skin and eye irritation and may lead to an allergic skin reaction. Inhalation of vapors may

cause respiratory irritation, drowsiness, and dizziness.[3]

Handling and Storage
Handling: Wear appropriate personal protective equipment (PPE), including chemical-

resistant gloves, safety goggles, and a lab coat.[1] Handle in a well-ventilated area,

preferably in a chemical fume hood, to avoid inhalation of vapors.[1] Avoid contact with skin,

eyes, and clothing.[1] Do not eat, drink, or smoke when using this product.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

heat, sparks, and open flames.[2] Keep away from oxidizing agents.[5]

First Aid Measures
If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Immediately call a poison

center or doctor.[1]

If on Skin: Take off immediately all contaminated clothing. Rinse skin with plenty of water. If

skin irritation or rash occurs, get medical advice.[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. Get immediate medical attention.[1]

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison

center or doctor if you feel unwell.[1]

Experimental Protocols
The following are representative experimental protocols for key toxicological assays based on

OECD guidelines.

Acute Oral Toxicity - Acute Toxic Class Method (based
on OECD Guideline 423)
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This method is used to determine the acute oral toxicity of a substance.[6][7]

Animal Selection: Healthy, young adult rats of a single sex are used for the test.[8]

Housing and Feeding: Animals are housed in appropriate conditions with access to food and

water, except for a brief fasting period before dosing.

Dose Preparation and Administration: The test substance is administered orally by gavage in

a single dose. The starting dose is selected from a series of fixed dose levels (5, 50, 300, or

2000 mg/kg).[8]

Procedure: A stepwise procedure is used, with a group of three animals per step. The

outcome of the first group determines the dosing for the next group. If no mortality or

morbidity is observed, the next higher dose is used. If mortality is observed, the next lower

dose is used.

Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for at least 14 days.[7] Observations are made frequently on the day of dosing and

at least once daily thereafter.[8]

Pathology: At the end of the observation period, all animals are subjected to a gross

necropsy.

Data Analysis: The results are used to classify the substance into a GHS toxicity category

based on the observed mortality at different dose levels.[9]

Bacterial Reverse Mutation Test (Ames Test) (based on
OECD Guideline 471)
This in vitro assay is used to assess the mutagenic potential of a chemical.[4]

Test Strains: Several strains of Salmonella typhimurium and Escherichia coli that are

auxotrophic for a specific amino acid (e.g., histidine for Salmonella) are used.[4]

Metabolic Activation: The test is performed both with and without a mammalian metabolic

activation system (S9 mix), typically derived from rat liver, to mimic metabolic processes in

the body.[10]
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Procedure:

Plate Incorporation Method: The test substance, bacterial culture, and S9 mix (if used) are

mixed with molten top agar and poured onto a minimal agar plate.

Pre-incubation Method: The test substance, bacterial culture, and S9 mix (if used) are

incubated together before being mixed with top agar and plated.[10]

Incubation: The plates are incubated for 48-72 hours.

Scoring: The number of revertant colonies (colonies that have regained the ability to grow in

the absence of the specific amino acid) is counted for each plate.

Data Analysis: A substance is considered mutagenic if it causes a dose-dependent increase

in the number of revertant colonies compared to the negative control.[4]

Visualizations
Metabolic Pathway of Thioanisole
The primary metabolic pathway for Thioanisole involves the oxidation of the sulfur atom.

Thioanisole Methyl Phenyl Sulfoxide

Oxidation
(e.g., P450 Peroxygenase) Methyl Phenyl SulfoneFurther Oxidation

Click to download full resolution via product page

Caption: Metabolic oxidation of Thioanisole to its sulfoxide and sulfone derivatives.

Experimental Workflow for Ames Test
The following diagram illustrates the general workflow for conducting an Ames test.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://scantox.com/services/genotox/regulatory-genotoxicity-studies/oecd-471-ames-test/
https://www.nib.si/eng/images/stories/novice/bacterial.pdf
https://www.benchchem.com/product/b15142115?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15142115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Exposure

Analysis

Prepare Bacterial
Tester Strains

Mix Bacteria, Test Substance,
and S9 Mix (or buffer)

Prepare S9
Metabolic Activation Mix

Prepare Test Substance
Concentrations

Add to Molten Top Agar
and Pour onto Minimal Agar Plates

Incubate Plates
(48-72 hours)

Count Revertant Colonies

Analyze Data and
Determine Mutagenicity

Click to download full resolution via product page

Caption: A generalized workflow for the Ames Bacterial Reverse Mutation Test.

Hazard Assessment and Risk Management Logic
This diagram outlines the logical steps involved in assessing and managing the risks

associated with a chemical like Thioanisole-d3.
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Caption: Logical flow from hazard identification to risk management for chemical safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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